Cas no 187728-85-4 (Nateglinide Ethyl Ester)

Nateglinide Ethyl Ester Properties

Names and Identifiers

• Nateglinide Ethyl Ester
• N-[[trans-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanine ethyl ester
• Nateglinide Impurity 1
• Nateglinide EP Impurity G
• Ethyl N-[[trans-4-(Propan-2-yl)cyclohexyl]carbonyl]-D-phenylalaninate (Nateglinide Ethyl Ester)
• Ethyl N-[[trans-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalaninate (Nateglinide Ethyl Ester)
• Ethyl nateglinide
• XX9D77CLB2
• UNII-XX9D77CLB2
• J-012080
• Ethyl N-((trans-4-(1-methylethyl)cyclohexyl)carbonyl)-D-phenylalaninate
• ethyl (2R)-3-phenyl-2-[(4-propan-2-ylcyclohexanecarbonyl)amino]propanoate
• DTXSID60648386
• Ethyl (4-isopropylcyclohexane-1-carbonyl)-D-phenylalaninate
• Ethyl N-[4-(propan-2-yl)cyclohexane-1-carbonyl]-D-phenylalaninate
• NATEGLINIDE IMPURITY G [EP IMPURITY]
• Nateglinide impurity G [EP]
• NATEGLINIDE ESTER IMPURITY [USP IMPURITY]
• D-Phenylalanine, N-((trans-4-(1-methylethyl)cyclohexyl)carbonyl)-, ethyl ester
• Ethyl N-[[trans-4-(Propan-2-yl)cyclohexyl]carbonyl]-D-phenylalaninate; Nateglinide Imp. G (EP); Nateglinide Ethyl Ester; Ethyl N-[[trans-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalaninate; Nateglinide Impurity G
• 187728-85-4
• N-((trans-4-(1-Methylethyl)cyclohexyl)carbonyl)-D-phenylalanine ethyl ester
• SCHEMBL20865712
• SCHEMBL13077323
• Nateglinide ester impurity [USP]
• N-[[trans-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanine Ethyl Ester
• +Expand

• InChIKey： AVOHCDLQBWDQOF-CTWPCTMYSA-N
• Inchi： InChI=1S/C21H31NO3/c1-4-25-21(24)19(14-16-8-6-5-7-9-16)22-20(23)18-12-10-17(11-13-18)15(2)3/h5-9,15,17-19H,4,10-14H2,1-3H3,(H,22,23)/t17?,18?,19-/m1/s1
• SMILES： CCOC(=O)C(CC1=CC=CC=C1)NC(=O)C2CCC(CC2)C(C)C

Computed Properties

• Exact Mass: 345.23039385g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 345.23039385g/mol
• Heavy Atom Count: 25
• Complexity: 421
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• Density: 1.049±0.06 g/cm3 (20 ºC 760 Torr),